2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H16BrN3OS/c1-13-3-2-4-16(11-13)21-18(24)12-25-19-10-9-17(22-23-19)14-5-7-15(20)8-6-14/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: AGAFUPBQAGHEGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H16BrN3OS
• Molecular Weight: 414.3 g/mol
• CAS No.: 872694-81-0

Description

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C19H16BrN3OS and its molecular weight is 414.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has been conducted on the synthesis and antimicrobial activity of novel sulphonamide derivatives, including compounds related to the specified chemical structure. These studies involve the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles, leading to the formation of various heterocyclic compounds. These synthesized compounds have displayed good antimicrobial activity, with some showing high activity towards most strains. Computational calculations such as HF/6-31G(d) and DFT B3LYP/6-31G(d) basis sets have been utilized to correlate experimental findings with theoretical calculations, providing a good confirmation for the anticipated new compounds (Asmaa M. Fahim, Eman H. I. Ismael, 2019).

Antimicrobial and Antitumor Activities

Various derivatives of pyridazinone, including structures similar to the one , have been synthesized and investigated for their biological activities. Studies have shown these compounds to possess significant antimicrobial and antitumor activities. For instance, certain derivatives exhibited potent antiproliferative activities against human cancer cell lines, with some compounds showing better activities compared to existing therapeutic agents. This highlights the potential of these compounds as candidates for further development in antitumor drug discovery (Luye Zhang et al., 2020).

Antioxidant Properties

Research into the antioxidant properties of related compounds has also been conducted. Synthesis and evaluation of a series of derivatives have indicated that some possess notable antioxidant activities, which could be beneficial in combating oxidative stress-related diseases. These findings suggest a promising avenue for the development of new antioxidant agents (Suresh Dhakhda, Malay J. Bhatt, J. Bhatt, 2021).